Cas no 85806-17-3 (γ-Butyrobetaine-d9 Hydrochloride)

• Product Name: γ-Butyrobetaine-d9 Hydrochloride
• CAS No: 85806-17-3
• MF: C₇H₁₆ClNO₂
• MW: 190.715896606445
• CID: 1065830
• PubChem ID: 71314460
• Update Time: 2024-10-26

γ-Butyrobetaine-d9 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Carboxypropyl)-N,N,N-trimethyl-d9-ammonium Chloride
• γ-Butyrobetaine-d9 Hydrochloride
• N-TriMethyl-γ-aMinobutyric Acid-d9 Chloride
• gamma-Butyrobetaine-d9 Hydrochloride
• 4-[Tris(trideuteriomethyl)azaniumyl]butanoate;hydrochloride
• 1-Propanaminium, 3-carboxy-N,N,N-tri(methyl-d3)-, chloride (9CI)
• 4-[tri(?H?)methylazaniumyl]butanoate hydrochloride
• N-TriMethyl-gamma-aMinobutyric Acid-d9 Chloride
• 85806-17-3

• Inchi： 1S/C7H15NO2.ClH/c1-8(2,3)6-4-5-7(9)10;/h4-6H2,1-3H3;1H/i1D3,2D3,3D3;
• InChI Key： GNRKTORAJTTYIW-KYRNGWDOSA-N
• SMILES： Cl.[O-]C(CCC[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 190.1434472g/mol
• Monoisotopic Mass: 190.1434472g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids